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Compound of Interest

Compound Name: Citalopram-d6 N-Oxide
CAS No.: 1189652-54-7
Cat. No.: B564278
Get Quote
. J

Executive Summary & Core Directive

Immediate Action Required: Citalopram-d6é N-Oxide is a deuterated pharmaceutical research
standard. It poses acute oral toxicity and long-term aquatic hazards.

¢ DO NOT dispose of down the drain (sewer).[1][2]
e DO NOT dispose of in general trash or biohazard bags.
o DO NOT autoclave (thermal instability of N-oxides risk release).

« MANDATORY: Dispose of via high-temperature incineration through a licensed hazardous
waste contractor.

This guide synthesizes chemical safety data with high-value asset management. As a
deuterated standard, this compound represents a significant financial investment; ensure
"waste" is truly waste (e.g., degraded or expired) before disposal.

Hazard Profile & Safety Data
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Before handling waste, operators must understand the specific hazards. Citalopram-d6 N-
Oxide shares the toxicological profile of its parent compound, Citalopram, with the added
logistical consideration of being a stable isotope.

Table 1: GHS Classification & Safety Data

Parameter Classification / Value Context for Disposal

Signal Word WARNING Handle with caution.

H302: Harmful if swallowed.[3]
Acute Toxicity Cat.[3][4][5] 4 (Oral) [4][6] Avoid dust generation
during transfer.[3][7][8]

H411: Toxic to aquatic life with
Environmental Aquatic Chronic 2 long-lasting effects.[6] Strict

sewer ban.

NOT Radioactive. Dispose of
Chemical Class Stable Isotope (Deuterium) as chemical waste, not

radiological waste.

Potentially thermally unstable.
Functional Group N-Oxide Avoid autoclaving or mixing

with strong reducing agents.

Likely not P/U listed, but must
RCRA Status (USA) Non-Listed (Characteristic) be treated as toxic

pharmaceutical waste.

Pre-Disposal Assessment

Expert Insight: The "d6" label indicates deuterium substitution. This is a stable isotope and
does not require radioactive waste protocols (unless mixed with Tritium/C14). However, safety
officers often confuse the two. Explicitly label the waste as "Non-Radioactive Stable Isotope."

Step 1: Verification

¢ Inventory Check: Confirm the material is expired or degraded. Deuterated standards are
high-value assets ($500+ per vial).
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o Purity Check: N-Oxides can deoxygenate back to the parent amine under stress. If the
compound has reverted to Citalopram-d6, the disposal method remains the same, but the
experimental validity is lost.

Step 2: Segregation

» Incompatibility: Do not mix with strong reducing agents or oxidizers in the waste stream.

o Stream: Segregate into "Non-Halogenated Pharmaceutical Waste" (unless dissolved in
halogenated solvents like DCM).

Disposal Workflow (Decision Tree)

The following diagram outlines the logical flow for determining the correct disposal path,
ensuring compliance with EPA (US) and ECHA (EU) standards.
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Waste Assessment:
Citalopram-d6 N-Oxide

Physical State?

Solid / Powder

Liquid Solution
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Label: Toxic Pharma Waste JefEiiiy e
Halogenated Non-Halogenated

(e.g., DCM, Chloroform) (e.g., MeOH, Water)

Halogenated Waste Stream Non-Halo Waste Stream
High BTU Incineration Incineration

High-Temp Incineration
(Licensed Facility)

Click to download full resolution via product page

Figure 1: Decision matrix for Citalopram-d6 N-Oxide disposal. The critical control point is the
separation of halogenated vs. non-halogenated solvent streams for liquid waste.

Detailed Operational Procedures
Protocol A: Solid Waste (Expired Vials/Powder)
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Containerization: Place the original vial (cap tightened) inside a secondary, wide-mouth High-
Density Polyethylene (HDPE) or amber glass waste jar.

Labeling: Apply a hazardous waste label.
o Constituents: "Citalopram-d6 N-Oxide (Pharmaceutical Standard).”
o Hazards: Toxic, Environmental Hazard.

Handoff: Transfer to the facility's hazardous waste storage area for pickup.

Protocol B: Liquid Waste (Stock Solutions)

Solvent Identification: Determine if the carrier solvent is halogenated (e.g., Dichloromethane)
or non-halogenated (e.g., Methanol).

Transfer: Pour the solution into the appropriate carboy.

o Note: Rinse the original vial with the compatible solvent and add the rinsate to the waste
container.

Documentation: Log the volume and concentration in the waste accumulation log.

Protocol C: Emergency Spill Management

If Citalopram-d6 N-Oxide is spilled (solid or liquid):

PPE: Wear nitrile gloves, lab coat, and safety glasses. If powder is aerosolized, use an N95
respirator.

Containment:

o Solid: Do not sweep dry (creates dust). Cover with wet paper towels to dampen, then wipe
up.

o Liquid: Use an absorbent pad or vermiculite.

Cleanup: Place all cleanup materials into a sealable plastic bag. Label as "Hazardous Waste
- Debris contaminated with Citalopram-d6 N-Oxide."
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o Surface Decon: Wash the area with soap and water.[3][8] Do not bleach immediately
(potential reaction with amines/N-oxides); use simple surfactant cleaning.

Regulatory Framework & Justification

Why Incineration? The N-Oxide moiety and the fluorinated structure of the parent Citalopram
require high temperatures (>1000°C) to ensure complete mineralization.

o Aquatic Toxicity: Standard wastewater treatment plants (WWTP) are not designed to filter
SSRIs or their metabolites. Release leads to bioaccumulation in aquatic species [1].

o US EPA (RCRA): Under 40 CFR Part 266 Subpart P, pharmaceutical waste must not be
sewered. While research labs may be VSQGs (Very Small Quantity Generators), adhering to
the "sewer ban" is the industry standard for liability protection [2].

e European Waste Codes (EWC):
o 18 01 09: Medicines other than those mentioned in 18 01 08 (cytotoxic/cytostatic).

o 16 05 06: Laboratory chemicals consisting of or containing hazardous substances [3].

References

e MDPI. (2021). Investigation of the Aquatic Photolytic and Photocatalytic Degradation of
Citalopram. Retrieved from [Link][9]

o US EPA. (2019).[10] Management Standards for Hazardous Waste Pharmaceuticals.
Retrieved from [Link]

o European Commission. (2014). Guidance on the classification of waste (EWC Codes).
Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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